4-Chloro-6-methoxypyridazin-3(2H)-one
Overview
Description
4-Chloro-6-methoxypyridazin-3(2H)-one, also known as CMP, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMP is a pyridazinone derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-Chloro-6-methoxypyridazin-3(2H)-one is not fully understood, but it is believed to inhibit the activity of enzymes involved in DNA replication and repair, leading to cell death. 4-Chloro-6-methoxypyridazin-3(2H)-one has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects
4-Chloro-6-methoxypyridazin-3(2H)-one has been shown to have several biochemical and physiological effects, including inhibition of tumor growth, induction of apoptosis, and inhibition of weed growth. Additionally, 4-Chloro-6-methoxypyridazin-3(2H)-one has been shown to have low toxicity, making it a safe compound for scientific research.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Chloro-6-methoxypyridazin-3(2H)-one in lab experiments include its low toxicity, high purity, and potential applications in various fields. However, the limitations of using 4-Chloro-6-methoxypyridazin-3(2H)-one in lab experiments include its high cost and limited availability.
Future Directions
There are several future directions for the research of 4-Chloro-6-methoxypyridazin-3(2H)-one, including the development of more efficient synthesis methods, the investigation of its potential as a cancer treatment, and the exploration of its applications in agricultural chemistry. Additionally, further research is needed to fully understand the mechanism of action of 4-Chloro-6-methoxypyridazin-3(2H)-one and its potential side effects.
Conclusion
In conclusion, 4-Chloro-6-methoxypyridazin-3(2H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. 4-Chloro-6-methoxypyridazin-3(2H)-one has been synthesized using various methods and has been shown to have antitumor activity, herbicidal activity, and low toxicity. Further research is needed to fully understand the mechanism of action of 4-Chloro-6-methoxypyridazin-3(2H)-one and its potential applications in drug discovery, cancer research, and agricultural chemistry.
Scientific Research Applications
4-Chloro-6-methoxypyridazin-3(2H)-one has been used in various scientific research applications, including drug discovery, cancer research, and agricultural chemistry. 4-Chloro-6-methoxypyridazin-3(2H)-one has been shown to have antitumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, 4-Chloro-6-methoxypyridazin-3(2H)-one has been used as a herbicide, as it inhibits the growth of weeds without harming crops.
properties
IUPAC Name |
5-chloro-3-methoxy-1H-pyridazin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O2/c1-10-4-2-3(6)5(9)8-7-4/h2H,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEVGTJLBYHDFIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NNC(=O)C(=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10765330 |
Source
|
| Record name | 4-Chloro-6-methoxypyridazin-3(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10765330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-methoxypyridazin-3(2H)-one | |
CAS RN |
113707-82-7 |
Source
|
| Record name | 4-Chloro-6-methoxypyridazin-3(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10765330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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